Cas no 2034590-10-6 (N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,2-dimethylpropanamide)

• Product Name: N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,2-dimethylpropanamide
• CAS No: 2034590-10-6
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5552308
• Update Time: 2025-11-05

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2,2-dimethylpropanamide
• N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,2-dimethylpropanamide

• Inchi： 1S/C14H22N2O3/c1-10-8-11(19-5)9-12(17)16(10)7-6-15-13(18)14(2,3)4/h8-9H,6-7H2,1-5H3,(H,15,18)
• InChI Key： LWDVKJCJOIYVEU-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=CC(OC)=CC1=O)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,2-dimethylpropanamide

N-[2-(4-Methoxy-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)Ethyl]-2,2-Dimethylpropanamide: A Comprehensive Overview

N-[2-(4-Methoxy-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)Ethyl]-2,2-Dimethylpropanamide, with the CAS number 2034590-10-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dihydropyridine ring system and an amide functional group. The dihydropyridine moiety is a key structural feature that contributes to its potential biological activity and pharmacological properties.

The compound's structure is composed of several critical components. The dihydropyridine ring system is a six-membered ring with two adjacent hydrogen atoms, which is a common feature in many bioactive compounds. The presence of the methoxy and methyl groups on the dihydropyridine ring suggests that these substituents may play a role in modulating the compound's stability, solubility, and interaction with biological targets. Additionally, the amide group at the terminal end of the molecule is known to enhance bioavailability and reduce potential toxicity, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has shown that the dihydropyridine moiety can act as a scaffold for designing drugs targeting specific receptors or enzymes. The methoxy group on the dihydropyridine ring has been implicated in enhancing the compound's ability to cross cellular membranes, which is crucial for its pharmacokinetic profile. Furthermore, the methyl group may contribute to the compound's stability in physiological conditions, ensuring prolonged activity within the body.

One of the most intriguing aspects of this compound is its potential application in neuroprotective therapies. Emerging evidence suggests that derivatives of dihydropyridines may exhibit neuroprotective effects by modulating calcium channels or reducing oxidative stress. The combination of these properties with the amide group's bioavailability-enhancing characteristics makes this compound a strong candidate for further exploration in neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

In addition to its therapeutic potential, this compound has also been studied for its role in industrial applications. The dihydropyridine ring system is often used as an intermediate in the synthesis of more complex molecules. The presence of easily modifiable functional groups such as methoxy and methyl groups allows chemists to tailor the compound's properties for specific industrial needs. For example, slight modifications to these groups could lead to improved catalytic activity or enhanced stability under harsh conditions.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms. Preliminary findings indicate that under certain conditions, this compound can undergo microbial degradation, reducing its environmental persistence. However, further studies are required to fully understand its impact on ecosystems and develop strategies for safe disposal.

In conclusion, N-[2-(4-Methoxy-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)Ethyl]-2,2-Dimethylpropanamide represents a versatile and promising molecule with applications spanning drug discovery and industrial chemistry. Its unique structure and functional groups provide a foundation for exploring novel therapeutic interventions while also offering opportunities for innovative industrial solutions. As research continues to uncover its full potential, this compound stands at the forefront of advancements in organic chemistry and pharmacology.